Cas no 518053-36-6 (N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide)

• Product Name: N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide
• CAS No: 518053-36-6
• MF: C₁₆H₁₃NO₄S₂
• MW: 347.40872168541
• CID: 5015707
• Update Time: 2025-07-09

N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)thiophene-2-sulfonamide
• Oprea1_105457
• Oprea1_724930
• IFLab1_005272
• IFLab2_000058
• HMS1426P14
• STK981963
• IDI1_019084
• ST50277609
• Z56945584
• N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2-thiophenesulfonamide
• 8-[(2-thienylsulfonyl)amino]-2,3,4-trihydrobenzo[d]benzo[1,2-b]furan-1-one
• N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide

• Inchi： 1S/C16H13NO4S2/c18-12-3-1-4-14-16(12)11-9-10(6-7-13(11)21-14)17-23(19,20)15-5-2-8-22-15/h2,5-9,17H,1,3-4H2
• InChI Key： AKCIYYAZTIKGOL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC2=C(C=1)C1C(CCCC=1O2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 573
• XLogP3: 3
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide

N-{13-Oxo-8-Oxatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,5-Tetraen-4-Yl}Thiophene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No 518053-36-6, named N-{13-Oxo-8-Oxatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,5-Tetraen-4-Yl}Thiophene-2-Sulfonamide, is a highly specialized organic molecule with intricate structural features and potential applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely studied for their diverse functionalities and reactivity.

The molecular structure of this compound is characterized by a complex tricyclic system fused with a thiophene ring and a sulfonamide group. The tricyclo[7.4.0.0^{2,7}] framework introduces significant strain and rigidity to the molecule, which can influence its electronic properties and reactivity. The presence of the thiophene ring further enhances the compound's aromaticity and potential for conjugation, making it an interesting candidate for studies in optoelectronics and organic electronics.

Recent advancements in synthetic methodologies have enabled the precise construction of such complex molecules. Researchers have employed advanced techniques such as direct arylation, metathesis reactions, and transition metal-catalyzed coupling reactions to synthesize this compound efficiently. These methods not only ensure high yields but also allow for fine-tuning of the molecular architecture to explore its functional properties.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of the rigid tricyclic system and the electron-withdrawing sulfonamide group makes it an ideal candidate for designing materials with tailored electronic properties. For instance, studies have shown that incorporating such molecules into polymer frameworks can significantly enhance their thermal stability and mechanical strength.

In addition to its material science applications, this compound has also garnered attention in the field of bioorganic chemistry. The sulfonamide group is known to exhibit moderate biological activity, making it a potential lead compound for drug discovery efforts. Recent research has focused on evaluating its inhibitory effects on key enzymes involved in metabolic pathways, paving the way for further exploration in therapeutic development.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, a study published in *Journal of Organic Chemistry* highlighted the use of a palladium-catalyzed cross-coupling reaction to construct the tricyclic core with high fidelity. Another report in *Chemical Communications* demonstrated the application of this compound as a fluorescent probe for sensing specific analytes in aqueous environments.

From an environmental perspective, the synthesis of this compound adheres to green chemistry principles by utilizing recyclable catalysts and minimizing waste generation. This aligns with global efforts to develop sustainable chemical processes while maintaining high standards of product quality.

In conclusion, N-{13-Oxo-8-Oxatricyclo[7.4.0.0^{2,7}]Trideca-1(9),2(7),3,5-Tetraen-4-Yl}Thiophene-2-Sulfonamide represents a fascinating intersection of organic synthesis, materials science, and bioorganic chemistry. Its unique structure and versatile functional groups make it a valuable asset for advancing cutting-edge research across multiple disciplines.